Cas no 2172555-65-4 (2-1-(2-hydroxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(2-hydroxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172555-65-4
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5994190
• PubChem ID: 165786848
• Update Time: 2025-08-03

2-1-(2-hydroxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-hydroxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2172555-65-4
• EN300-1599209
• 2-[1-(2-hydroxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile

• Inchi： 1S/C9H14N4O2/c1-7(15-2)9-8(3-4-10)11-12-13(9)5-6-14/h7,14H,3,5-6H2,1-2H3
• InChI Key： MZMLRGZDEKQBBN-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CC#N)N=NN1CCO

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 84Ų

Additional information on 2-1-(2-hydroxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Analysis of 2-1-(2-hydroxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172555-65-4)

The compound 2-1-(2-hydroxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172555-65-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemical research. Its unique structural features, including the 1,2,3-triazole core and functional groups like hydroxyethyl and methoxyethyl, make it a versatile building block for synthesizing novel compounds with potential applications in drug discovery and beyond. Researchers are particularly interested in its role as a click chemistry intermediate, which aligns with the growing demand for efficient and modular synthetic methodologies.

In recent years, the scientific community has focused on the development of heterocyclic compounds due to their broad biological activities. The 1,2,3-triazole moiety in 2-1-(2-hydroxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile is known for its stability and ability to participate in hydrogen bonding, making it a valuable scaffold for designing bioactive molecules. This compound's acetonitrile group further enhances its reactivity, enabling its use in multicomponent reactions and catalysis. Such properties are critical for addressing current challenges in green chemistry and sustainable synthesis.

The rise of AI-driven drug discovery has also highlighted the importance of compounds like 2-1-(2-hydroxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile. Computational tools and machine learning models increasingly rely on structurally diverse libraries to predict molecular interactions and optimize pharmacokinetic properties. This compound's modular design allows for easy derivatization, making it a prime candidate for virtual screening and high-throughput experimentation. As the pharmaceutical industry shifts toward personalized medicine, such adaptable building blocks are becoming indispensable.

Another area of interest is the compound's potential in material science. The hydroxyethyl and methoxyethyl side chains offer opportunities for tuning solubility and polymer compatibility, which are essential for developing advanced functional materials. Researchers are exploring its use in smart coatings, self-healing polymers, and nanotechnology applications. These innovations align with global trends toward sustainable and high-performance materials, addressing needs in industries ranging from electronics to healthcare.

From an SEO perspective, this compound's relevance is reflected in trending search queries such as "1,2,3-triazole derivatives," "click chemistry applications," and "synthetic building blocks for drug discovery." By integrating these long-tail keywords, this article aims to provide a resource that meets the informational needs of chemists, researchers, and industry professionals. The compound's CAS No. 2172555-65-4 serves as a critical identifier for accurate literature retrieval and regulatory compliance, further enhancing its utility in professional settings.

In conclusion, 2-1-(2-hydroxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile represents a fascinating intersection of chemistry, biology, and materials science. Its structural versatility and applicability in cutting-edge research areas ensure its continued relevance in scientific advancements. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping the future of molecular design and industrial applications.